Cas no 1427502-38-2 (4-(2-Aminoethyl)benzene-1,3-dioic acid)

4-(2-Aminoethyl)benzene-1,3-dioic acid is a bifunctional organic compound featuring both carboxylic acid and aminoethyl groups on a benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, polymers, and specialty chemicals. The presence of reactive carboxyl and amine groups allows for selective functionalization, enabling applications in peptide coupling, coordination chemistry, and material science. Its aromatic core contributes to stability, while the polar substituents enhance solubility in aqueous and organic solvents. The compound is valued for its potential in designing bioactive molecules and advanced materials due to its balanced reactivity and structural flexibility.

4-(2-Aminoethyl)benzene-1,3-dioic acid structure

1427502-38-2 structure

Product Name:4-(2-Aminoethyl)benzene-1,3-dioic acid

CAS No:1427502-38-2

MF:C₁₀H₁₁NO₄

MW:209.198642969131

CID:4778602

Update Time:2025-11-07

4-(2-Aminoethyl)benzene-1,3-dioic acid Chemical and Physical Properties

Names and Identifiers

- 4-(2-Aminoethyl)benzene-1,3-dioic acid
- Inchi： 1S/C10H11NO4/c11-4-3-6-1-2-7(9(12)13)5-8(6)10(14)15/h1-2,5H,3-4,11H2,(H,12,13)(H,14,15)
- InChI Key： VNSFDJDLAFXKQB-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C(=O)O)C=CC=1CCN)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 254
XLogP3: -2
Topological Polar Surface Area: 101

4-(2-Aminoethyl)benzene-1,3-dioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A765223-1mg	4-(2-Aminoethyl)benzene-1,3-dioic acid	1427502-38-2		1mg	$ 50.00	2022-06-07
TRC	A765223-2mg	4-(2-Aminoethyl)benzene-1,3-dioic acid	1427502-38-2		2mg	$ 65.00	2022-06-07
TRC	A765223-10mg	4-(2-Aminoethyl)benzene-1,3-dioic acid	1427502-38-2		10mg	$ 80.00	2022-06-07
Enamine	EN300-6497050-0.05g	4-(2-aminoethyl)benzene-1,3-dicarboxylic acid	1427502-38-2	95.0%	0.05g	$1079.0	2025-03-14
Enamine	EN300-6497050-0.1g	4-(2-aminoethyl)benzene-1,3-dicarboxylic acid	1427502-38-2	95.0%	0.1g	$1300.0	2025-03-14

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Related Categories

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Additional information on 4-(2-Aminoethyl)benzene-1,3-dioic acid

4-(2-Aminoethyl)benzene-1,3-dioic Acid: A Comprehensive Overview

The compound CAS No. 1427502-38-2, also known as 4-(2-Aminoethyl)benzene-1,3-dioic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis methods, and recent advancements related to this compound.

4-(2-Aminoethyl)benzene-1,3-dioic acid is a derivative of benzene with two carboxylic acid groups at positions 1 and 3 and an aminoethyl group at position 4. The presence of these functional groups makes it highly versatile for chemical modifications and applications. Recent studies have highlighted its role in the development of advanced materials, including polymers and composites, due to its ability to form strong intermolecular bonds.

The synthesis of CAS No. 1427502-38-2 involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and purities, making it more accessible for large-scale production. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

One of the most promising applications of 4-(2-Aminoethyl)benzene-1,3-dioic acid is in the field of drug delivery systems. Its ability to form stable complexes with metal ions has led to its use in creating biodegradable nanoparticles for targeted drug delivery. Recent studies have demonstrated its effectiveness in delivering anticancer drugs with reduced side effects.

In addition to pharmaceutical applications, this compound has shown potential in the electronics industry. Its use as a precursor for synthesizing conductive polymers has been reported in several research papers. These polymers exhibit excellent electrical properties and are being considered for use in flexible electronics and energy storage devices.

The structural versatility of CAS No. 1427502-38-2 also makes it a valuable tool in catalysis. Researchers have utilized its functional groups to develop novel catalysts for organic transformations, such as esterifications and reductions. These catalysts have shown improved activity and selectivity compared to traditional catalysts.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(2-Aminoethyl)benzene-1,3-dioic acid. Quantum mechanical calculations have revealed its potential as a building block for designing new materials with tailored properties.

In conclusion, CAS No. 1427502-38-2, or 4-(2-Aminoethyl)benzene-1,3-dioic acid, is a multifaceted compound with a wide range of applications across various fields. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is poised to play an even more significant role in shaping future technologies.